Cas no 1270488-24-8 (1-(3-FLUORO-5-METHYLPHENYL)BUT-3-EN-1-AMINE)

• Product Name: 1-(3-FLUORO-5-METHYLPHENYL)BUT-3-EN-1-AMINE
• CAS No: 1270488-24-8
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5582843
• PubChem ID: 55282874
• Update Time: 2023-08-11

1-(3-FLUORO-5-METHYLPHENYL)BUT-3-EN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(3-FLUORO-5-METHYLPHENYL)BUT-3-EN-1-AMINE
• Benzenemethanamine, 3-fluoro-5-methyl-α-2-propen-1-yl-
• 1270488-24-8
• AKOS006344591

• Inchi： 1S/C11H14FN/c1-3-4-11(13)9-5-8(2)6-10(12)7-9/h3,5-7,11H,1,4,13H2,2H3
• InChI Key： XXULKHHBHYWPHW-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C(CC=C)N

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.022±0.06 g/cm3(Predicted)
• Boiling Point: 240.8±28.0 °C(Predicted)
• pka: 8.60±0.10(Predicted)